Cas no 1805754-44-2 (2-Bromo-1-(4-ethyl-3-(methylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-ethyl-3-(methylthio)phenyl)propan-1-one
• CAS No: 1805754-44-2
• MF: C₁₂H₁₅BrOS
• MW: 287.215901613235
• CID: 4973081
• Update Time: 2025-09-27

2-Bromo-1-(4-ethyl-3-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-ethyl-3-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C12H15BrOS/c1-4-9-5-6-10(7-11(9)15-3)12(14)8(2)13/h5-8H,4H2,1-3H3
• InChI Key： CNXXOIZVFBZHMO-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(C=1)SC)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• XLogP3: 4.1
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-1-(4-ethyl-3-(methylthio)phenyl)propan-1-one

Recent Advances in the Study of 2-Bromo-1-(4-ethyl-3-(methylthio)phenyl)propan-1-one (CAS: 1805754-44-2)

In recent years, the compound 2-Bromo-1-(4-ethyl-3-(methylthio)phenyl)propan-1-one (CAS: 1805754-44-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated and thioether functional groups, has shown promising potential in various applications, including drug discovery and development. The following research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 2-Bromo-1-(4-ethyl-3-(methylthio)phenyl)propan-1-one has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to achieve higher efficiency. These methodological advancements have facilitated the production of the compound on a larger scale, enabling further biological and pharmacological investigations.

In terms of biological activity, preliminary studies have demonstrated that 2-Bromo-1-(4-ethyl-3-(methylthio)phenyl)propan-1-one exhibits notable inhibitory effects on specific enzymatic pathways. For instance, it has been shown to act as a potent inhibitor of certain kinases involved in inflammatory and oncogenic processes. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory and anti-cancer agents.

Further research has explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have revealed that the bromine atom and the methylthio group play critical roles in binding to target proteins, thereby modulating their activity. Computational modeling and X-ray crystallography have provided detailed insights into these interactions, offering a foundation for the design of derivatives with enhanced efficacy and selectivity.

Recent in vivo studies have also evaluated the pharmacokinetic and toxicological profiles of 2-Bromo-1-(4-ethyl-3-(methylthio)phenyl)propan-1-one. Results indicate that the compound possesses favorable bioavailability and a manageable safety profile, making it a viable candidate for further preclinical development. However, additional studies are required to address potential off-target effects and optimize dosing regimens.

In conclusion, 2-Bromo-1-(4-ethyl-3-(methylthio)phenyl)propan-1-one represents a promising chemical entity with diverse applications in medicinal chemistry. Ongoing research efforts are focused on elucidating its full therapeutic potential and overcoming existing challenges in its development. The compound's unique structural features and biological activities position it as a valuable asset in the pursuit of innovative treatments for various diseases.